Cas no 2680888-50-8 (benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate)

• Product Name: benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate
• CAS No: 2680888-50-8
• MF: C₂₀H₁₇BrN₂O₂
• MW: 397.265184164047
• CID: 5628033
• PubChem ID: 165922655
• Update Time: 2025-06-29

benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate
• 2680888-50-8
• EN300-28303061

• Inchi： 1S/C20H17BrN2O2/c21-18-11-19(13-22-12-18)23(14-16-7-3-1-4-8-16)20(24)25-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： AGPFAHIRAUUEPL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.04734g/mol
• Monoisotopic Mass: 396.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate

Introduction to Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate (CAS No. 2680888-50-8)

Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate, with the chemical formula C₁₈H₁₉BrN₂O², is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 2680888-50-8, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzyl group and a brominated pyridine moiety makes it a versatile intermediate for synthesizing more complex molecules.

The structure of Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate consists of a central carbamate linkage connecting two benzyl groups and a 5-bromopyridine ring. This arrangement not only contributes to its stability but also enhances its reactivity, making it a valuable building block in organic synthesis. The bromine atom on the pyridine ring is particularly noteworthy, as it provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the development of novel pharmaceuticals derived from heterocyclic compounds. Among these, pyridine derivatives have shown remarkable promise due to their biological activity and structural diversity. Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate fits well within this category, offering researchers a versatile scaffold for designing new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By modifying the structure of Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate, scientists can develop molecules that selectively inhibit specific kinases, thereby treating these conditions more effectively. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, making them promising candidates for further development.

The role of the benzyl groups in Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate is also worth mentioning. These groups not only contribute to the overall stability of the molecule but also serve as points for further functionalization. For instance, they can be used to attach other pharmacophores or to introduce different substituents that enhance the biological activity of the compound. This flexibility makes it an attractive choice for medicinal chemists looking to develop novel therapeutic agents.

Another area where this compound shows promise is in the field of materials science. The unique structural features of Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate make it suitable for use in the development of organic electronic materials, such as organic semiconductors and light-emitting diodes (OLEDs). The bromine atom on the pyridine ring can be used to incorporate the compound into π-conjugated systems, which are essential for achieving efficient charge transport in these materials.

The synthesis of Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate involves several key steps that highlight its complexity and the synthetic challenges involved. Typically, it begins with the bromination of a pyridine derivative followed by carbamate formation and subsequent benzoylation. Each step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, opening up new avenues for its use in research and industry.

In conclusion, Benzyl N-benzyl-N-(5-bromopyridin-3-yl)carbamate (CAS No. 2680888-50-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable intermediate for synthesizing complex molecules, particularly those targeting kinases and other enzymes involved in disease processes. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemistry.